Cas no 102123-81-9 (Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester)

• Product Name: Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester
• CAS No: 102123-81-9
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 124921
• PubChem ID: 93664266
• Update Time: 2025-06-11

Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester
• (S)-3-Z-AMINO-1-DIAZO-5-METHYL-2-HEXANONE
• Z-L-Leu-CHN2
• (3-diazo-1-(S)-(2-methylpropyl)-2-oxopropyl)carbamic acid benzyl ester
• (3S)-3-[(benzyloxycarbonyl)amino]-1-diazo-5-methyl-2-oxohexane
• (N-Benzyloxycarbonyl-L-leucyl)diazomethane
• N-Cbz-L-leucine diazoketone
• N-ALPHA-BENZYLOXYCARBONYL-L-LEUCINYL-DIAZOMETHANE
• N-ALPHA-BENZYLOXYCARBONYL-L-LEUCINYL-DIAZOMETHANE, (S)-3-Z-AMINO-1-DIAZO-5-METHYL-2-HEXANONE
• AKOS030214626
• CHEMBL507068
• Benzyl N-[(3S)-1-diazo-5-methyl-2-oxohexan-3-yl]carbamate
• 102123-81-9

• Inchi： 1S/C15H19N3O3/c1-11(2)8-13(14(19)9-17-16)18-15(20)21-10-12-6-4-3-5-7-12/h3-7,9,11,13H,8,10H2,1-2H3,(H,18,20)/t13-/m0/s1
• InChI Key： DCLLUKYDQHKTCV-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(C=[N+]=[N-])=O)CC(C)C)=O

Computed Properties

• Exact Mass: 289.14300
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 92.79000
• LogP: 2.66916

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester

Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester and its Applications in Modern Chemical Biology

Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester, a compound with the CAS number 102123-81-9, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester is intricately designed, incorporating a diazoacetyl group and a phenylmethyl ester moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic organic chemistry. The presence of the (1S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity.

In recent years, there has been growing interest in the use of diazo compounds as intermediates in the synthesis of bioactive molecules. The diazoacetyl group, in particular, has been explored for its ability to participate in various chemical transformations that can lead to the formation of complex organic structures. This versatility makes Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in enzyme inhibition studies. Enzymes are critical biological catalysts that mediate a wide range of biochemical reactions. By designing molecules that can interact with specific enzyme active sites, researchers can develop inhibitors that modulate these reactions. The unique structure of Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester suggests that it could serve as a scaffold for developing such inhibitors.

Recent studies have highlighted the importance of stereoselective synthesis in drug development. The (1S) configuration of this compound underscores the significance of stereochemistry in determining biological activity. Many drugs on the market today are enantiomerically pure or contain specific stereochemical arrangements that enhance their efficacy and reduce side effects. Therefore, compounds like Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester are highly valued for their potential to contribute to the development of next-generation therapeutics.

The phenylmethyl ester moiety in the compound's structure also plays a crucial role in its chemical behavior. Ester groups are known for their reactivity in various organic transformations, including nucleophilic acyl substitution reactions. This reactivity can be exploited to introduce additional functional groups or to modify existing ones, thereby expanding the compound's utility in synthetic chemistry.

In addition to its synthetic applications, this compound has shown promise in preliminary biological assays. Researchers have been exploring its potential as a precursor for more complex molecules that could have therapeutic implications. For instance, derivatives of this compound could be designed to target specific disease pathways or to modulate cellular processes.

The diazoacetyl group is particularly interesting because it can undergo decomposition to form acetylene derivatives or other reactive intermediates. These intermediates can then participate in further chemical reactions, leading to the formation of diverse molecular structures. This property makes Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester a versatile tool for synthetic chemists.

The field of chemical biology continues to evolve rapidly, with new discoveries being made at an unprecedented pace. Compounds like Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester are at the forefront of these advancements, offering new opportunities for understanding biological processes and developing innovative therapeutic strategies.

In conclusion, Carbamic acid,N-[(1S)-1-(2-diazoacetyl)-3-methylbutyl]-, phenylmethyl ester (CAS no 102123-81-9) is a multifaceted compound with significant potential in both synthetic chemistry and biological research. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in chemical biology and drug development.